Cas no 1270415-58-1 (1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1270415-58-1
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5583134
• PubChem ID: 126971195
• Update Time: 2025-06-08

1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-3-(trifluoromethyl)phenyl)ethanamine
• Benzenemethanamine, α,4-dimethyl-3-(trifluoromethyl)-
• EN300-1929932
• 1-[4-methyl-3-(trifluoromethyl)phenyl]ethan-1-amine
• 1-(4-Methyl-3-(trifluoromethyl)phenyl)ethan-1-amine
• 1270415-58-1
• 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine

• Inchi： 1S/C10H12F3N/c1-6-3-4-8(7(2)14)5-9(6)10(11,12)13/h3-5,7H,14H2,1-2H3
• InChI Key： YHTAHOGFNXUVIN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(C)N)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 205.5±35.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)

Additional information on 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine

1-4-Methyl-3-(Trifluoromethyl)phenylethan-1-amine: An Overview of a Promising Compound (CAS No. 1270415-58-1)

1-4-Methyl-3-(trifluoromethyl)phenylethan-1-amine, with the CAS number 1270415-58-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted phenylethanamines and is characterized by the presence of a methyl group and a trifluoromethyl group on the phenyl ring, along with an ethylamine side chain. These structural features contribute to its distinct chemical properties and biological activities.

The molecular formula of 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine is C₁₀H₁₂F₃N, and its molecular weight is approximately 207.2 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a phenyl ring with methyl and trifluoromethyl groups, followed by the introduction of an ethylamine side chain. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In terms of physical properties, 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may require storage under inert conditions to prevent degradation.

The biological activities of 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine have been the subject of extensive research, particularly in the context of its potential as a lead compound for drug development. Studies have shown that this compound possesses significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to exhibit potent inhibitory activity against certain serine proteases, which are involved in various physiological processes such as blood coagulation and inflammation.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanisms underlying the biological activities of 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine. These studies have revealed that the trifluoromethyl group plays a crucial role in enhancing the compound's binding affinity to target proteins by contributing to favorable hydrophobic interactions. Additionally, the ethylamine side chain is believed to facilitate interactions with specific amino acid residues on the protein surface, thereby modulating its activity.

In the realm of medicinal chemistry, 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine has shown promise as a scaffold for the design and synthesis of novel therapeutic agents. Researchers have explored its potential as a starting point for developing drugs targeting neurological disorders, cardiovascular diseases, and cancer. For example, derivatives of this compound have been synthesized and evaluated for their ability to modulate neurotransmitter systems in the brain, with some showing promising results in preclinical models of depression and anxiety.

Clinical trials involving compounds derived from 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine are currently underway to assess their safety and efficacy in human subjects. Early results from these trials have been encouraging, with several compounds demonstrating favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the long-term effects and potential therapeutic applications of these compounds.

Beyond its pharmaceutical applications, 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine has also found use in other areas such as materials science and analytical chemistry. Its unique chemical properties make it suitable for use as a ligand in coordination chemistry or as a functionalized monomer for polymer synthesis. Additionally, the compound's distinct spectroscopic characteristics have been utilized in various analytical techniques for detecting and quantifying trace amounts of other chemicals.

In conclusion, 1-4-methyl-3-(trifluoromethyl)phenylethan-1-amine (CAS No. 1270415-58-1) is a versatile compound with a wide range of potential applications in both research and industry. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a lead compound for drug discovery. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for its use in various fields.